Cas no 83936-41-8 (1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis-)

• Product Name: 1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis-
• CAS No: 83936-41-8
• MF: C₁₀H₃₀N₄OSi₂
• MW: 278.542403697968
• CID: 706949
• PubChem ID: 355268
• Update Time: 2025-05-23

1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis-
• 1,3-BIS(2-AMINOETHYLAMINOMETHYL)TETRAMETHYLDISILOXANE, tech-95
• SCHEMBL2428717
• N'-[[[(2-aminoethylamino)methyl-dimethylsilyl]oxy-dimethylsilyl]methyl]ethane-1,2-diamine
• 83936-41-8
• DTXSID10326682
• N1,N1'-((1,1,3,3-Tetramethyldisiloxane-1,3-diyl)bis(methylene))bis(ethane-1,2-diamine)
• 1,3-BIS(2-AMINOETHYLAMINOMETHYL)TETRAMETHYLDISILOXANE
• 1 pound not3-Bis(2-aminoethylaminomethyl)tetramethyldisiloxane
• 1,3-BIS(2-AMINOETHYLAMINOMETHYL)TETRAMETHYLDISILOXANE, tech
• 1,3-bis-(2-Aminoethylaminomethyl)tetramethyldisiloxane

• Inchi： 1S/C10H30N4OSi2/c1-16(2,9-13-7-5-11)15-17(3,4)10-14-8-6-12/h13-14H,5-12H2,1-4H3
• InChI Key： JRXMBBDJETXSIO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CNCCN)O[Si](C)(C)CNCCN

Computed Properties

• Exact Mass: 278.196
• Monoisotopic Mass: 278.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3A^2

Experimental Properties

• Density: 0.941
• Boiling Point: 140-5°C/2mmHg
• Flash Point: 144°C
• Refractive Index: 1.464
• PSA: 85.33000
• LogP: 2.60720

1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis- Security Information

• TSCA：No

Additional information on 1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis-

Comprehensive Analysis of 1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis- (CAS No. 83936-41-8)

The compound 1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis- (CAS No. 83936-41-8) is a specialized organosilicon derivative with a unique molecular structure. This siloxane-based diamine has garnered significant attention in advanced material science due to its hybrid organic-inorganic properties. The presence of both ethylene diamine moieties and tetramethyl disiloxane groups in its architecture enables exceptional thermal stability and molecular flexibility, making it valuable for high-performance applications.

Recent studies highlight the growing demand for functionalized siloxanes like CAS No. 83936-41-8 in cutting-edge industries. Researchers are particularly interested in its role as a crosslinking agent for silicone elastomers and as a surface modifier in nanocomposites. The compound's ability to form stable bonds with inorganic substrates while maintaining organic compatibility addresses key challenges in hybrid material design—a hot topic in nanotechnology forums and material science publications.

From an industrial perspective, the synthesis and purification of 1,2-Ethanediamine,N1,N1'-[(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis(methylene)]bis- require precise control of reaction conditions. Manufacturers often optimize parameters such as amine-siloxane stoichiometry and catalyst selection to achieve high yields. Analytical techniques like FT-IR spectroscopy and NMR are crucial for quality verification, as purity directly impacts performance in downstream applications.

Environmental considerations surrounding siloxane-containing compounds have become a frequent search query among sustainability-focused users. While CAS No. 83936-41-8 demonstrates improved stability compared to volatile siloxanes, its biodegradation pathways and eco-toxicity profile remain active research areas. Regulatory bodies increasingly emphasize green chemistry principles in the production of such specialty chemicals.

The pharmaceutical industry has explored derivatives of this compound for drug delivery systems, leveraging its amphiphilic character to enhance bioavailability. Meanwhile, in electronics, its dielectric properties and thermal resistance make it promising for encapsulation materials in microelectronics—a sector experiencing rapid growth due to IoT expansion.

Storage and handling recommendations for 83936-41-8 typically emphasize moisture control, as the amine functionality may react with atmospheric humidity. Technical datasheets often specify inert atmosphere packaging and low-temperature storage to maintain product integrity. These practical considerations frequently appear in industrial Q&A platforms and material safety discussions.

Future research directions for this compound may focus on click chemistry modifications to expand its utility, or computational modeling to predict its behavior in complex formulations. The intersection of molecular simulation and experimental validation represents an emerging trend in specialty chemical development, with CAS No. 83936-41-8 serving as an interesting case study.

For researchers investigating silane-amine adducts or bridged organosilicons, this compound offers a versatile building block. Patent literature reveals innovative applications ranging from adhesive formulations to optical materials, demonstrating the broad potential of well-designed heterofunctional compounds in advanced technology sectors.